Cas no 1804671-39-3 (3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine
• CAS No: 1804671-39-3
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4864313
• Update Time: 2025-10-23

3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-6-4(2-9)12-3(7(10)11)1-5(6)13(14)15/h1,7H,2H2
• InChI Key： MNCHLANGPBPMNZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)F)=NC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine

Introduction to 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No. 1804671-39-3)

3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No. 1804671-39-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo, chloromethyl, difluoromethyl, and nitro substituent on a pyridine ring. These functional groups contribute to its potential utility in various biological and chemical applications.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of multiple substituents on the pyridine ring can significantly influence the compound's reactivity, stability, and biological activity. In the case of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine, the bromo group can serve as a versatile handle for further chemical modifications, while the chloromethyl group can facilitate conjugation with other molecules or biomolecules. The difluoromethyl group adds fluorine atoms, which are known to enhance metabolic stability and improve pharmacokinetic properties. The nitro group, on the other hand, can be reduced to an amino group, providing a pathway for further functionalization.

Recent studies have explored the potential of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine in various therapeutic areas. One notable application is in the development of antimicrobial agents. The combination of halogenated and nitro substituents on the pyridine ring has been shown to exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising lead compound for the design of novel antibiotics to combat multidrug-resistant pathogens.

In addition to its antimicrobial properties, 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine has also been investigated for its potential as an anticancer agent. The nitro group can be reduced to an amino group under hypoxic conditions, which are commonly found in solid tumors. This reduction can trigger a series of biochemical events that lead to cell death, making it an attractive candidate for targeted cancer therapy. Preliminary studies have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

The versatility of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine extends beyond its direct biological activity. Its unique structure makes it an excellent starting material for synthetic transformations. For instance, the chloromethyl group can be readily converted into various functional groups through nucleophilic substitution reactions, allowing for the synthesis of a wide range of derivatives with diverse biological activities. This synthetic flexibility is crucial for optimizing the pharmacological properties of lead compounds during drug discovery and development.

Moreover, 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine has been used as a key intermediate in the synthesis of more complex molecules with specific biological targets. For example, it has been employed in the preparation of inhibitors of kinases and other enzymes involved in signal transduction pathways. These inhibitors have shown promise in preclinical studies for treating diseases such as cancer and inflammatory disorders.

In conclusion, 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-4-nitropyridine (CAS No. 1804671-39-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features provide a solid foundation for developing novel therapeutic agents with improved efficacy and safety profiles. Ongoing research continues to uncover new applications and optimize its properties, making it an exciting area of study for scientists and researchers alike.